Cas no 2172226-95-6 (2-4-(trifluoromethyl)pyridin-2-ylpropan-1-amine)

• Product Name: 2-4-(trifluoromethyl)pyridin-2-ylpropan-1-amine
• CAS No: 2172226-95-6
• MF: C₉H₁₁F₃N₂
• MW: 204.192252397537
• CID: 6110817
• PubChem ID: 165848330
• Update Time: 2025-08-05

2-4-(trifluoromethyl)pyridin-2-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-4-(trifluoromethyl)pyridin-2-ylpropan-1-amine
• EN300-1617614
• 2-[4-(trifluoromethyl)pyridin-2-yl]propan-1-amine
• 2172226-95-6

• Inchi： 1S/C9H11F3N2/c1-6(5-13)8-4-7(2-3-14-8)9(10,11)12/h2-4,6H,5,13H2,1H3
• InChI Key： DIQKQAWRPJBBKJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1)C(C)CN)(F)F

Computed Properties

• Exact Mass: 204.08743285g/mol
• Monoisotopic Mass: 204.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-4-(trifluoromethyl)pyridin-2-ylpropan-1-amine

Introduction to 2-4-(trifluoromethyl)pyridin-2-ylpropan-1-amine (CAS No. 2172226-95-6)

2-4-(trifluoromethyl)pyridin-2-ylpropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2172226-95-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine derivative class, characterized by its unique structural and functional properties. The presence of a trifluoromethyl group and an amine functional group at the 2-position of the pyridine ring contributes to its distinct chemical behavior and potential biological activities.

The molecular structure of 2-4-(trifluoromethyl)pyridin-2-ylpropan-1-amine consists of a pyridine core substituted with a trifluoromethyl group at the 4-position and a propylamine chain attached at the 2-position. This configuration imparts both lipophilicity and electronic effects that are critical for its interaction with biological targets. The trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, makes this compound a promising candidate for drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. The structural motif of 2-4-(trifluoromethyl)pyridin-2-ylpropan-1-amine has been explored in various pharmacological contexts, particularly in the search for compounds with anti-inflammatory, anticancer, and antimicrobial properties. Its unique electronic distribution, influenced by the electron-withdrawing nature of the trifluoromethyl group, suggests potential applications in modulating enzyme activity and receptor binding.

One of the most compelling aspects of 2-4-(trifluoromethyl)pyridin-2-ylpropan-1-amine is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to design derivatives with enhanced pharmacokinetic profiles and improved target specificity. For instance, studies have demonstrated that modifications at the propylamine moiety can fine-tune the compound's solubility and bioavailability, making it more suitable for clinical applications. Additionally, the presence of the trifluoromethyl group has been shown to increase binding affinity to certain protein targets, which is a critical factor in drug design.

The synthesis of 2-4-(trifluoromethyl)pyridin-2-ylpropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. The use of high-purity starting materials and rigorous purification techniques ensures that the final product meets the stringent requirements for pharmaceutical applications.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-4-(trifluoromethyl)pyridin-2-ylpropan-1-amine. Molecular modeling studies have been instrumental in predicting binding interactions between this compound and potential drug targets. These insights have guided experimental efforts, leading to more targeted and efficient synthetic strategies. Moreover, virtual screening techniques have been used to identify novel analogs with improved properties, expanding the chemical space available for drug development.

The biological evaluation of 2-4-(trifluoromethyl)pyridin-2-yloxypropylamine has revealed intriguing pharmacological profiles. Preclinical studies have shown that this compound exhibits moderate activity against certain inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its interaction with bacterial enzymes has been explored in antimicrobial research, where it demonstrates promising inhibitory effects against selected pathogens. These findings underscore its therapeutic relevance and highlight opportunities for further investigation.

In conclusion,CAS No 2172226956 represents a structurally intriguing compound with significant potential in pharmaceutical research. The combination of a trifluoromethyl group and an amine substituent at specific positions on the pyridine ring endows it with unique chemical and biological properties. Ongoing research efforts are focused on optimizing its pharmacological profile through structural modifications and exploring new therapeutic applications. As our understanding of drug design principles continues to evolve,CAS No 2172226956 may play a pivotal role in developing next-generation therapeutics.